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Compound of Interest

Compound Name: Ampicillin

Cat. No.: B1664943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the proper storage and handling

of ampicillin stock solutions to ensure their stability and efficacy in research and drug

development applications. Adherence to these protocols is critical for obtaining reliable and

reproducible experimental results.

Introduction
Ampicillin, a broad-spectrum β-lactam antibiotic, is a cornerstone of molecular biology and

microbiology, primarily used for the selection of resistant bacteria.[1] It functions by inhibiting

bacterial cell wall synthesis.[2][3] However, ampicillin is susceptible to degradation in aqueous

solutions, which can be influenced by factors such as temperature, pH, and storage duration.[2]

[4] Improper handling of ampicillin stock solutions can lead to a significant loss of potency,

resulting in failed experiments and inconsistent outcomes.

Data Presentation: Stability of Ampicillin Stock
Solutions
The stability of ampicillin in solution is critically dependent on the storage conditions. The

following table summarizes the recommended storage temperatures and durations for

maintaining the integrity of ampicillin stock solutions.
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Storage
Temperature

Solvent/Medium Concentration
Duration of
Stability

-20°C Water or 50% Ethanol 50-100 mg/mL
Up to 6 months[2][3]

[5]

2-8°C Water 50 mg/mL Up to 3 weeks[2][4]

37°C Culture Media

Working

Concentration (e.g.,

50-100 µg/mL)

Up to 3 days[2][4]

Room Temperature Normal Saline 12 mg/mL At least 48 hours[6]

Note: The stability of ampicillin is also pH-dependent, with decreased stability at a pH greater

than 7.[2][4] For optimal stability, the pH of the stock solution should be maintained at or below

7.[2] Some buffers, like Tris at pH 7, can be deleterious to ampicillin.[5]

Experimental Protocols
Protocol 1: Preparation of Sterile Ampicillin Stock
Solution (100 mg/mL) in Water
This protocol describes the preparation of a 100 mg/mL ampicillin stock solution in water, a

commonly used concentration for molecular biology applications.

Materials:

Ampicillin sodium salt powder

Sterile, deionized, or distilled water (dH₂O)

Sterile 15 mL or 50 mL conical tubes

Sterile 0.22 µm syringe filter

Sterile syringe (10-20 mL)

Vortex mixer
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Sterile microcentrifuge tubes for aliquoting

Procedure:

Weigh out 1 gram of ampicillin sodium salt powder and transfer it to a sterile conical tube.

Add 10 mL of sterile dH₂O to the conical tube.[1][7]

Vortex the solution until the ampicillin powder is completely dissolved. The solution should

be clear to slightly yellow.[2]

Draw the ampicillin solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter-sterilize the solution by slowly pushing the plunger and dispensing the solution into a

new sterile conical tube or directly into sterile microcentrifuge tubes. Do not autoclave

ampicillin solutions, as this will lead to its degradation.[2][4]

Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 1 mL) in sterile

microcentrifuge tubes. This minimizes contamination and degradation from repeated freeze-

thaw cycles.

Label the aliquots clearly with the name of the antibiotic, concentration, and date of

preparation.

Store the aliquots at -20°C for long-term storage (up to 6 months).[2][3]

Visualizations
Ampicillin Stock Solution Workflow
The following diagram illustrates the standard workflow for the preparation and storage of a

sterile ampicillin stock solution.
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Preparation Sterilization

Storage

Application

Weigh Ampicillin Powder Dissolve in Sterile Water Vortex to Mix Filter Sterilize (0.22 µm) Aliquot into Tubes

Store at 2-8°C
(Short-term)< 3 weeks

Store at -20°C
(Long-term)

< 6 months
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

